Cas no 2828446-08-6 (2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative with significant utility in synthetic organic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions. Its cyclopentyloxy and difluorophenyl substituents enhance steric and electronic properties, improving selectivity and reactivity in aryl-aryl bond formations. The tetramethyl-1,3,2-dioxaborolane moiety ensures stability under ambient conditions while remaining highly reactive under catalytic conditions. This compound is particularly valuable for constructing complex fluorinated aromatic systems, which are prevalent in pharmaceuticals and agrochemicals. Its well-defined structure and consistent purity make it a reliable intermediate for precision synthesis. Storage under inert conditions is recommended to maintain its integrity.
2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
2828446-08-6 structure
Product Name:2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:2828446-08-6
MF:C17H23BF2O3
MW:324.17
CID:5141224
PubChem ID:164890695
Update Time:2025-05-22

2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2828446-08-6
    • 2-[3-(cyclopentyloxy)-2,4-difluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • F73838
    • Inchi: 1S/C17H23BF2O3/c1-16(2)17(3,4)23-18(22-16)12-9-10-13(19)15(14(12)20)21-11-7-5-6-8-11/h9-11H,5-8H2,1-4H3
    • InChI Key: LFTUSAYCDRYHHD-UHFFFAOYSA-N
    • SMILES: FC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(F)C=1OC1CCCC1

Computed Properties

  • Exact Mass: 324.1708311g/mol
  • Monoisotopic Mass: 324.1708311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P024HWG-250mg
2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
2828446-08-6 95%
250mg
$12.00 2023-12-17
1PlusChem
1P024HWG-1g
2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
2828446-08-6 95%
1g
$33.00 2023-12-17
1PlusChem
1P024HWG-5g
2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
2828446-08-6 95%
5g
$120.00 2023-12-17

Additional information on 2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Comprehensive Overview

The compound with CAS No. 2828446-08-6, known as 2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a highly specialized boron-containing organic compound. This molecule has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural features and versatile applications. The dioxaborolane framework at the core of this compound plays a pivotal role in its reactivity and functionality.

Recent studies have highlighted the importance of cyclopentyloxy groups in enhancing the stability and reactivity of aromatic systems. In this compound, the cyclopentyloxy group is attached to a difluorophenyl ring, which introduces both electronic and steric effects. These effects are crucial for modulating the compound's properties, making it suitable for applications in advanced materials and drug delivery systems.

The tetramethyl substituents on the dioxaborolane ring further enhance the molecule's stability and solubility. This makes it an ideal candidate for use in cross-coupling reactions, where boron-based compounds are often employed as coupling partners. Recent research has demonstrated that this compound can serve as an efficient boron source in Suzuki-Miyaura couplings, enabling the construction of complex organic architectures with high precision.

In terms of synthesis, the preparation of 2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the dioxaborolane ring through a tandem cyclization process and the subsequent functionalization of the aromatic ring with fluorine atoms and the cyclopentyloxy group.

One of the most promising applications of this compound lies in its potential use as a building block for advanced materials. The combination of a fluorinated aromatic ring and a boron-containing dioxaborolane framework makes it suitable for applications in optoelectronics and polymer chemistry. Recent studies have shown that incorporating this compound into polymer matrices can significantly enhance their thermal stability and mechanical properties.

Moreover, the difluorophenyl group in this compound introduces unique electronic properties that make it an attractive candidate for use in drug design. The fluorine atoms can act as electron-withdrawing groups, modulating the electronic environment of the molecule and potentially improving its bioavailability. This has led to exploratory studies in medicinal chemistry where this compound is being investigated as a potential lead structure for novel therapeutic agents.

In conclusion, 2-(3-(Cyclopentyloxy)-2,4-difluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a versatile and innovative compound with a wide range of potential applications. Its unique structure and functional groups make it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing these fields.

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